Cas no 3606-45-9 (Dihydrosanguinarine)

• Product Name: Dihydrosanguinarine
• CAS No: 3606-45-9
• MF: C₂₀H₁₅NO₄
• MW: 333.337405443192
• CID: 310958
• PubChem ID: 124069
• Update Time: 2025-06-22

Dihydrosanguinarine Chemical and Physical Properties

Names and Identifiers

• dihydrosanguinarine
• 1,3-Dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine,13,14-dihydro-13-methyl-
• 13,14-Dihydrosanguinarine
• DIHYDROSANGUINARINE(P)
• 3lle
• dihydroavicine
• Hydrosanguinarine
• Dihydrosanquinarine
• 3H1ZKG80F7
• Dihydro Sanguinarine
• 3arv
• 3as0
• 3586AH
• HY-N0902
• 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaene
• AC-34693
• A937419
• 13, 14-dihydro-13-methyl-[1, 3]benzodioxolo[5, 6-c]-1, 3-dioxolo[4, 5-i]phenanthridine
• 3606-45-9
• FT-0667147
• BDBM50286637
• UNII-3H1ZKG80F7
• Q347588
• CHEMBL465678
• 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.0^{2,10.0^{4,8.0^{14,22.0^{17,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaene
• 13,14-Dihydro-13-methyl-[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridine
• (1,3)Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridine, 13,14-dihydro-13-methyl-
• AKOS030526138
• MS-25022
• F17675
• 13-methyl-13,14-dihydro-2H,10H-[1,3]dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
• CS-3819
• 13,14-Dihydro-13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin
• C05191
• NS00094596
• CHEBI:17209
• SCHEMBL420383
• DTXSID00189627
• dihydro-sanguinarine
• Dihydrosanguinarinedihydroavicine; Dihydro Sanguinarine
• 1ST179702
• 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo(11.11.0.02,10.04,8.014,22.017,21)tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaene
• 13-methyl-13,14-dihydro-2H,10H-(1,3)dioxolo(4,5-i)(1,3)dioxolo(4',5':4,5)benzo(1,2-c)phenanthridine
• DA-52553
• DTXCID60112118
• 13,14-Dihydro-13-methyl-(1,3)benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridine
• 13, 14-dihydro-13-methyl-(1, 3)benzodioxolo(5, 6-c)-1, 3-dioxolo(4, 5-i)phenanthridine
• Dihydrosanguinarine

• Inchi： 1S/C20H15NO4/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21/h2-7H,8-10H2,1H3
• InChI Key： CIUHLXZTZWTVFL-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C4C=CC5C=C6C(=CC=5C=4N(C)CC3=C12)OCO6

Computed Properties

• Exact Mass: 333.10000
• Monoisotopic Mass: 333.10010796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 333.3
• XLogP3: 4.1
• Topological Polar Surface Area: 40.2

Experimental Properties

• Color/Form: Powder
• Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195-196 ºC (acetone )
• Boiling Point: 566.9±29.0 °C at 760 mmHg
• Flash Point: 176.8±21.5 °C
• Refractive Index: 1.719
• Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
• PSA: 40.16000
• LogP: 3.97900
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Dihydrosanguinarine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Dihydrobenzophenanthridine alkaloids
• Natural Products and Extracts Plant Extracts Plant based Platycapnos saxicola

Additional information on Dihydrosanguinarine

Dihydrosanguinarine (CAS No. 3606-45-9): A Comprehensive Overview

Dihydrosanguinarine (CAS No. 3606-45-9) is a naturally occurring alkaloid derived from the plant Sanguinaria canadensis, commonly known as bloodroot. This compound has garnered significant attention in the scientific community due to its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent research advancements of dihydrosanguinarine.

Chemical Structure and Synthesis

Dihydrosanguinarine is a benzophenanthridine alkaloid with a molecular formula of C19H19NO4 and a molecular weight of 323.35 g/mol. The compound features a complex structure with multiple aromatic rings and functional groups, including hydroxyl, methoxy, and amide groups. The synthesis of dihydrosanguinarine has been a subject of extensive research, with various methods being developed to produce this compound in laboratory settings. One notable synthetic route involves the condensation of 1,3-dimethoxybenzene with 4-hydroxybenzaldehyde, followed by several steps of oxidation and reduction.

Pharmacological Properties

The pharmacological profile of dihydrosanguinarine is characterized by its potent anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have elucidated the mechanisms underlying these effects. For instance, dihydrosanguinarine has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the NF-κB signaling pathway. This property makes it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, dihydrosanguinarine exhibits strong antimicrobial activity against a wide range of bacteria and fungi. Research has demonstrated that it can effectively inhibit the growth of multidrug-resistant strains, making it a valuable tool in combating antibiotic resistance. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The anticancer properties of dihydrosanguinarine have also been extensively studied. It has been shown to induce apoptosis in various cancer cell lines by activating caspase-dependent pathways and downregulating anti-apoptotic proteins such as Bcl-2. Furthermore, dihydrosanguinarine can inhibit angiogenesis and metastasis by targeting key signaling molecules involved in these processes.

Clinical Applications and Research Advances

The potential clinical applications of dihydrosanguinarine are diverse and promising. In the field of dermatology, it has been used topically to treat skin conditions such as acne and psoriasis due to its anti-inflammatory and antimicrobial properties. Clinical trials have shown that formulations containing dihydrosanguinarine can significantly reduce symptoms and improve skin health without causing significant side effects.

In oncology, preclinical studies have demonstrated the efficacy of dihydrosanguinarine in inhibiting tumor growth and enhancing the effectiveness of conventional chemotherapy agents. Ongoing research is focused on developing novel drug delivery systems to optimize the therapeutic potential of this compound while minimizing toxicity.

Beyond its therapeutic applications, dihydrosanguinarine has also been explored for its potential in agricultural settings as a natural pesticide. Its broad-spectrum antimicrobial activity makes it an attractive alternative to synthetic pesticides, which can have adverse environmental impacts.

Safety and Toxicology

The safety profile of dihydrosanguinarine is an important consideration for its clinical use. While it has shown promising therapeutic effects in preclinical studies, concerns regarding toxicity have been raised. Animal studies have indicated that high doses of dihydrosanguinarine can cause liver and kidney damage, highlighting the need for careful dose optimization in clinical settings.

To address these concerns, researchers are investigating strategies to enhance the safety profile of dihydrosanguinarine. These include developing targeted drug delivery systems that can deliver the compound directly to affected tissues while minimizing systemic exposure. Additionally, combination therapies with other drugs that can synergize with dihydrosanguinarine are being explored to achieve optimal therapeutic outcomes while reducing toxicity.

FUTURE DIRECTIONS AND CONCLUSIONS
Dihydrosanguinarine(CAS No. 3606-45-9) continues to be an area of active research due to its diverse biological activities and potential therapeutic applications. Future studies will likely focus on optimizing its pharmacological properties through structural modifications and advanced drug delivery systems. Additionally, further clinical trials are needed to validate its efficacy and safety in human subjects.
In conclusion,
dihydrosanguinarine represents a promising compound with significant potential in various fields of medicine and agriculture. Its unique chemical structure and multifaceted biological activities make it an exciting area for ongoing research and development.